Cas no 2035008-28-5 ((2E)-3-(furan-2-yl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]prop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]prop-2-enamide
• CAS No: 2035008-28-5
• MF: C₁₆H₁₉NO₃S
• MW: 305.391963243485
• CID: 5354902
• Update Time: 2025-06-09

(2E)-3-(furan-2-yl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-2-yl)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)acrylamide
• (E)-3-(furan-2-yl)-N-(5-hydroxy-3-thiophen-2-ylpentyl)prop-2-enamide
• (2E)-3-(furan-2-yl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]prop-2-enamide

• Inchi： 1S/C16H19NO3S/c18-10-8-13(15-4-2-12-21-15)7-9-17-16(19)6-5-14-3-1-11-20-14/h1-6,11-13,18H,7-10H2,(H,17,19)/b6-5+
• InChI Key： LKUHPUICSYVMJU-AATRIKPKSA-N
• SMILES： S1C=CC=C1C(CCO)CCNC(/C=C/C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 348
• XLogP3: 2.2
• Topological Polar Surface Area: 90.7

Additional information on (2E)-3-(furan-2-yl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]prop-2-enamide

Compound CAS No 2035008-28-5: (2E)-3-(furan-2-yl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]prop-2-enamide

The compound with CAS No 2035008-28-5, known as (2E)-3-(furan-2-yl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]prop-2-enamide, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including materials science, pharmacology, and biotechnology. The molecule's structure is characterized by the presence of a furan ring, a thiophene ring, and an amide group, which contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like furan and thiophene in designing advanced materials with tailored properties. The furan moiety in this compound is known for its aromaticity and ability to participate in various chemical reactions, making it a valuable component in organic synthesis. Similarly, the thiophene ring introduces sulfur-based interactions, which can enhance the compound's electronic properties and stability under certain conditions. The combination of these groups with the amide functional group creates a versatile platform for exploring new chemical reactions and applications.

One of the most intriguing aspects of this compound is its potential as a building block for advanced materials. Researchers have recently explored the use of similar heterocyclic compounds in the development of organic semiconductors and sensors. The amide group in this molecule can act as a hydrogen bond donor or acceptor, enabling it to form supramolecular assemblies or integrate into polymer networks. These properties make it a promising candidate for applications in flexible electronics and bio-inspired materials.

In the field of pharmacology, this compound has shown potential as a lead molecule for drug discovery. The presence of both furan and thiophene rings suggests that it may exhibit bioactivity due to their ability to interact with biological systems. Recent studies have demonstrated that similar compounds can modulate enzyme activity or bind to specific receptors, opening up avenues for therapeutic applications. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. The formation of the amide bond is typically achieved through peptide coupling reactions or amidation techniques, while the incorporation of the furan and thiophene rings requires precise control over reaction conditions to ensure optimal yields. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

From an environmental perspective, this compound's degradation pathways and ecological impact are areas of growing interest. The presence of heteroatoms like sulfur and oxygen can influence its biodegradability and persistence in natural systems. Preliminary studies suggest that under certain conditions, this compound can undergo microbial degradation, though further investigations are needed to assess its long-term environmental effects.

In conclusion, CAS No 2035008-28-5 represents a fascinating example of how complex organic molecules can be designed to meet diverse scientific and technological challenges. Its unique combination of functional groups positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its applications.